Cas no 19883-77-3 (3-Fluoro-L-phenylalanine)

3-Fluoro-L-phenylalanine structure
3-Fluoro-L-phenylalanine structure
Product Name:3-Fluoro-L-phenylalanine
CAS No:19883-77-3
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD00066450
CID:51420
PubChem ID:716315
Update Time:2025-09-28

3-Fluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-L-phenylalanine
    • H-m-Fluoro-Phe-OH
    • H-Phe(3-F)-OH
    • L-3-Fluorophe
    • H-L-Phe(3-F)-OH
    • L-(3-Fluorophenyl)alanine
    • L-3-Fluorophenylalanine
    • L-Phenylalanine, 3-fluoro-
    • (S)-2-Amino-3-(3-fluorophenyl)propionic Acid
    • L-3-F-Phe-OH
    • H-PHE(M-F)-OH
    • L-Phe(3-F)-OH
    • 3-FLUORO-L-PHE
    • L-3-Fluoro-phe-OH
    • 3-FLUORO-L-PHE-OH
    • AC-5827
    • (2S)-2-azanyl-3-(3-fluorophenyl)propanoic acid
    • A814034
    • m-Fluoro-L-phenylalanine
    • C9H10FNO2
    • (s)-2-amino-3-(3-fluorophenyl)propanoic acid
    • MFCD00066450
    • VWHRYODZTDMVSS-QMMMGPOBSA-N
    • (2S)-2-amino-3-(3-fluorophenyl)propanoic acid
    • CHEBI:77957
    • Q27147557
    • AKOS012010904
    • F0272
    • DTXSID50941737
    • (s)-2-amino-3-(3-fluoro-phenyl)-propionic acid
    • m-Fluoro-L-phenylalanine, >=99.0% (sum of enantiomers, HPLC)
    • AM83336
    • m-Fl-phenylalanine
    • CS-12006
    • CS-0011429
    • 19883-77-3
    • CHEMBL300672
    • FL-PHE
    • SCHEMBL42949
    • EN300-317048
    • m-Fluoro-phenylalanine
    • NS00048739
    • phenylalanine, m-fluoro-
    • MDL: MFCD00066450
    • Inchi: 1S/C9H10FNO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
    • InChI Key: VWHRYODZTDMVSS-QMMMGPOBSA-N
    • SMILES: FC1=CC=CC(=C1)C[C@@H](C(=O)O)N
    • BRN: 2725762

Computed Properties

  • Exact Mass: 183.0696
  • Monoisotopic Mass: 183.069557
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.293
  • Melting Point: 250-254°C
  • Boiling Point: 305℃ at 760 mmHg
  • Flash Point: 138.3°C
  • Refractive Index: -6 ° (C=2, 1mol/L HCl)
  • PSA: 63.32
  • LogP: 1.48040
  • Solubility: Not determined
  • Specific Rotation: -25 º (c=1% in H2O)
  • Optical Activity: [α]20/D −25±2°, c = 1% in H2O

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